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Compound of Interest

6-Bromonaphthalen-2-amine
Compound Name:
hydrochloride

cat. No.: B3029588

An In-depth Technical Guide to 6-Bromonaphthalen-2-amine Hydrochloride

Introduction

6-Bromonaphthalen-2-amine hydrochloride is a substituted naphthalenamine derivative of
significant interest to the scientific community, particularly those in pharmaceutical discovery
and materials science. As a bifunctional molecule, featuring both a reactive amine group and a
bromine atom on a rigid naphthalene scaffold, it serves as a versatile building block for the
synthesis of more complex molecular architectures. Its hydrochloride salt form enhances
stability and improves handling characteristics compared to the free amine.

This guide provides a detailed examination of the chemical properties, synthesis, reactivity, and
applications of 6-Bromonaphthalen-2-amine hydrochloride. It is intended for researchers,
chemists, and drug development professionals who require a comprehensive understanding of
this compound for its effective application in laboratory and industrial settings.

Chemical Identity and Molecular Structure

The structural foundation of this compound is a naphthalene ring system, which is substituted
at the 2-position with an amino group (protonated as the hydrochloride salt) and at the 6-
position with a bromine atom. This specific substitution pattern dictates its chemical reactivity
and potential applications.
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Caption: Chemical structure of 6-Bromonaphthalen-2-amine hydrochloride.

Table 1: Chemical Identifiers

Identifier Value

CAS Number 71590-31-3[1][2]

Molecular Formula C10HoBrCIN[1][2]

Molecular Weight 258.54 g/mol

IUPAC Name 6-bromonaphthalen-2-amine;hydrochloride

inChi 1S/C10H8BrN.CIH/c11-9-3-1-8-6-10(12)4-2-
7(8)5-9;/h1-6H,12H2;1H

InChlKey PIUVTVGIKFGBJL-UHFFFAOYSA-N

SMILES CL.BrC=1C=C2C=CC(=CC2=CC1)N

Synonyms 6-Bromo-2-naphthalenamine hydrochloride, 2-

Amino-6-bromonaphthalene hydrochloride[3]

Physicochemical and Spectroscopic Properties

The physical and chemical properties of 6-Bromonaphthalen-2-amine hydrochloride are

crucial for its handling, storage, and application in chemical reactions.

Table 2: Physicochemical Properties
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Property Value Source(s)
Physical Form Solid, powder[4] Sigma-Aldrich, Fisher Scientific
] ChemicalBook, Fisher
Color Beige / Grey S
Scientific[4]
Melting Point 128 °C (for free amine) ChemicalBook][5]
N ) 155-160 °C @ 1 Torr (for free )
Boiling Point ] ChemicalBook[5]
amine)
Purity Typically =95-97%][1] Commercial Suppliers
Room temperature, under inert
Storage atmosphere, sealed in dry Sigma-Aldrich, ChemicalBook
place
N Slightly soluble in DMSO and ]
Solubility ChemicalBook

Methanol

While detailed spectroscopic data for the hydrochloride salt is not widely published, data for the
parent amine and related structures are available and provide a basis for structural
confirmation. For instance, the 'H NMR spectrum of the free amine, 6-Bromonaphthalen-2-
amine, shows characteristic aromatic proton signals.[6] The presence of the electron-donating
amine and electron-withdrawing bromine substituents influences the chemical shifts of the
naphthalene ring protons.

Synthesis and Reactivity
Synthetic Pathways

6-Bromonaphthalen-2-amine is commonly synthesized from commercially available precursors.
A prevalent laboratory-scale method involves the amination of 6-Bromo-2-naphthol. This
reaction, a variation of the Bucherer reaction, utilizes an ammonium salt in the presence of a
sulfite.

Expert Insight: The choice of the Bucherer reaction is strategic. It allows for the direct
conversion of a hydroxyl group to an amine on the naphthalene ring, a transformation that can
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be challenging via other methods without harsh conditions. The sulfite is crucial as it forms an
adduct that is more susceptible to nucleophilic attack by ammonia.
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S TR el Ammonium Hydroxide (NH40OH) Sealed Tube
° Ammonium Sulfite (NH4)2S03) 150°C, 48h

Bucherer Reaction

6-Bromonaphthalen-2-amine
(Free Amine)

______________

HCI Treatment)

6-Bromonaphthalen-2-amine HCI
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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